3-Aminobenzenesulfonate
Overview
Description
3-aminobenzenesulfonate is an aminobenzenesulfonate. It is a conjugate base of a 3-aminobenzenesulfonic acid.
Scientific Research Applications
Biodegradation and Environmental Impact
3-Aminobenzenesulfonate (3-ABS) has been studied for its biodegradation potential. Bacteria capable of utilizing 3-ABS as the sole carbon source have been isolated, indicating its biodegradability in certain environmental contexts (Locher, Thurnheer, Leisinger, & Cook, 1989). Additionally, 3-ABS's biodegradation was examined in a laboratory trickling filter, showing the role of activated sludges from the textile industry in its complete degradation (Kölbener, Baumann, Cook, & Leisinger, 1994).
Synthesis and Structural Studies
Research into the synthesis and characterization of derivatives of 3-ABS has provided insights into its structural properties. Studies have been conducted on the synthesis of specific derivatives of 3-ABS and their structural identification, highlighting the potential for diverse applications in chemistry and materials science (Jiang, 2005).
Applications in Chemistry and Materials Science
3-ABS and its derivatives have been explored for various applications in chemistry and materials science. For instance, the modification of carbon nanotubes with sodium p-aminobenzenesulfonate demonstrated an improvement in adsorptive performance for Cu2+ removal, indicating potential applications in environmental remediation (Zheng, Hu, & Du, 2013).
Environmental Analysis and Remediation
3-ABS has been a subject of study in the context of environmental analysis and remediation. Techniques for the extraction and detection of 3-ABS in industrial effluents have been developed, contributing to better environmental monitoring and pollution control strategies (Alonso, Castillo, & Barceló, 1999).
properties
IUPAC Name |
3-aminobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJAQTYSTDTMCU-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)[O-])N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6NO3S- |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminobenzenesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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